Cas no 1781485-79-7 (3-Amino-2-(3-bromopyridin-4-yl)propanoic acid)

• Product Name: 3-Amino-2-(3-bromopyridin-4-yl)propanoic acid
• CAS No: 1781485-79-7
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 6026669
• PubChem ID: 84704794
• Update Time: 2025-06-14

3-Amino-2-(3-bromopyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1781485-79-7
• EN300-1906263
• 3-amino-2-(3-bromopyridin-4-yl)propanoic acid
• 3-Amino-2-(3-bromopyridin-4-yl)propanoic acid

• Inchi： 1S/C8H9BrN2O2/c9-7-4-11-2-1-5(7)6(3-10)8(12)13/h1-2,4,6H,3,10H2,(H,12,13)
• InChI Key： JUVWDLJUMAPVJX-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(C(=O)O)CN

Computed Properties

• Exact Mass: 243.98474g/mol
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-Amino-2-(3-bromopyridin-4-yl)propanoic acid

Comprehensive Overview of 3-Amino-2-(3-bromopyridin-4-yl)propanoic acid (CAS No. 1781485-79-7)

3-Amino-2-(3-bromopyridin-4-yl)propanoic acid (CAS No. 1781485-79-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a 3-bromopyridin-4-yl moiety and a propanoic acid backbone, is a versatile building block in medicinal chemistry. Researchers are increasingly interested in its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The presence of both amino and carboxylic acid functional groups makes it a valuable intermediate for peptide synthesis and bioconjugation.

The unique structural attributes of 3-Amino-2-(3-bromopyridin-4-yl)propanoic acid contribute to its reactivity and utility in organic synthesis. The bromine atom at the 3-position of the pyridine ring allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This adaptability aligns with current trends in fragment-based drug design (FBDD), where modular compounds like this are used to optimize drug candidates. Additionally, its propanoic acid segment enhances solubility, a critical factor in bioavailability studies—a hot topic in modern pharmacology.

In the context of AI-driven drug discovery, 3-Amino-2-(3-bromopyridin-4-yl)propanoic acid exemplifies the type of scaffold that machine learning models frequently analyze for structure-activity relationships (SAR). Computational chemists leverage such compounds to predict binding affinities and optimize molecular properties. This intersection of synthetic chemistry and artificial intelligence is a rapidly growing field, addressing frequent search queries like "how AI accelerates drug development" or "best practices for SAR analysis."

From a synthetic perspective, the compound’s 3-bromopyridine core is a focal point for researchers exploring heterocyclic chemistry. Heterocycles are pivotal in drug design, constituting over 60% of FDA-approved drugs. The 3-Amino-2-(3-bromopyridin-4-yl)propanoic acid framework thus serves as a gateway to diverse pharmacophores, answering common questions such as "why are heterocycles important in pharmaceuticals?" or "how to modify pyridine derivatives for better efficacy?"

Another trending application of 3-Amino-2-(3-bromopyridin-4-yl)propanoic acid lies in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Its amino acid-like structure makes it suitable for designing linkers in PROTAC molecules, a subject frequently searched in academic and industrial circles. This aligns with the broader demand for "next-generation therapeutics" and "innovative cancer treatment strategies."

Quality and purity are paramount for CAS No. 1781485-79-7, especially in regulated industries. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to validate its specifications, addressing queries such as "how to test compound purity" or "HPLC methods for bromopyridine derivatives." Suppliers often highlight these metrics to meet the stringent requirements of Good Manufacturing Practice (GMP).

In summary, 3-Amino-2-(3-bromopyridin-4-yl)propanoic acid (CAS No. 1781485-79-7) is a multifaceted compound bridging traditional synthesis and cutting-edge research. Its relevance to drug discovery, AI-aided design, and targeted therapies ensures its prominence in contemporary scientific discourse, while its structural versatility continues to inspire innovation across disciplines.